Cas no 2680662-09-1 (tert-butyl N-4-cyano-1-(3,4-difluorophenyl)-1H-pyrazol-5-ylcarbamate)

• Product Name: tert-butyl N-4-cyano-1-(3,4-difluorophenyl)-1H-pyrazol-5-ylcarbamate
• CAS No: 2680662-09-1
• MF: C₁₅H₁₄F₂N₄O₂
• MW: 320.294069766998
• CID: 5633200
• PubChem ID: 165927702
• Update Time: 2025-06-13

tert-butyl N-4-cyano-1-(3,4-difluorophenyl)-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-cyano-1-(3,4-difluorophenyl)-1H-pyrazol-5-yl]carbamate
• 2680662-09-1
• EN300-28293869
• tert-butyl N-4-cyano-1-(3,4-difluorophenyl)-1H-pyrazol-5-ylcarbamate

• Inchi： 1S/C15H14F2N4O2/c1-15(2,3)23-14(22)20-13-9(7-18)8-19-21(13)10-4-5-11(16)12(17)6-10/h4-6,8H,1-3H3,(H,20,22)
• InChI Key： RVBAOBNWERXKTB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C(=C(C#N)C=N1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 320.10848203g/mol
• Monoisotopic Mass: 320.10848203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.9Ų

Additional information on tert-butyl N-4-cyano-1-(3,4-difluorophenyl)-1H-pyrazol-5-ylcarbamate

Comprehensive Overview of tert-butyl N-4-cyano-1-(3,4-difluorophenyl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680662-09-1)

The compound tert-butyl N-4-cyano-1-(3,4-difluorophenyl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680662-09-1) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique structural features, including a cyano group and a difluorophenyl moiety, this compound serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for pyrazole-based compounds has surged due to their versatile pharmacological properties. The presence of the tert-butyl carbamate group in this molecule enhances its stability and bioavailability, making it a valuable building block for drug candidates. The 3,4-difluorophenyl ring further contributes to its lipophilicity, which is a desirable trait for compounds targeting membrane-bound receptors. These attributes align with current trends in small molecule drug development, where researchers prioritize compounds with optimized pharmacokinetic profiles.

One of the most frequently searched questions in the scientific community revolves around the synthetic routes for tert-butyl N-4-cyano-1-(3,4-difluorophenyl)-1H-pyrazol-5-ylcarbamate. The compound is typically synthesized through multi-step organic reactions, including condensation, cyclization, and protection-deprotection strategies. Its CAS No. 2680662-09-1 is often used as a key identifier in patent literature and academic publications, highlighting its relevance in intellectual property and innovation. Additionally, the cyano functionality in this molecule opens doors for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

The growing interest in fluorinated compounds has also propelled the popularity of this molecule. Fluorine atoms, as seen in the 3,4-difluorophenyl group, are known to improve metabolic stability and binding affinity in drug-receptor interactions. This aligns with the broader industry focus on fluorine chemistry, which is a hot topic in both academic and industrial research. The compound's potential role in addressing drug resistance and enhancing target selectivity further underscores its importance in modern therapeutics.

From a commercial perspective, tert-butyl N-4-cyano-1-(3,4-difluorophenyl)-1H-pyrazol-5-ylcarbamate is often sought after by pharmaceutical companies and contract research organizations (CROs). Its CAS No. 2680662-09-1 is frequently referenced in supplier catalogs and chemical databases, reflecting its utility in large-scale production. The compound's compatibility with green chemistry principles, such as reduced waste generation and energy-efficient synthesis, also makes it a candidate for sustainable manufacturing processes—a topic of increasing relevance in today's environmentally conscious market.

In conclusion, tert-butyl N-4-cyano-1-(3,4-difluorophenyl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680662-09-1) represents a fascinating intersection of chemistry and pharmacology. Its structural complexity, combined with its potential applications in drug discovery and material science, ensures its continued relevance in scientific research. As the industry evolves, this compound is likely to remain a focal point for innovation, particularly in areas like precision medicine and bioconjugation technologies.